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Compound of Interest

Compound Name: 4-Morpholinecarbonyl! chloride

Cat. No.: B047336

Technical Support Center: 4-Morpholinecarbonyl
Chloride

This guide provides essential safety information, handling protocols, and emergency
procedures for researchers, scientists, and drug development professionals working with 4-
Morpholinecarbonyl chloride (CAS: 15159-40-7).

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What are the primary hazards associated with 4-Morpholinecarbonyl chloride?
Al: 4-Morpholinecarbonyl chloride is a hazardous substance with several key risks:

o Health Hazards: It causes skin irritation (H315) and serious eye irritation (H319).[1][2] It is
also suspected of causing cancer (H351).[1][2]

o Reactivity Hazards: It reacts violently with water (EUH014) and may be corrosive to metals
(H290).[3]

o Fire Hazards: It is a combustible liquid.[4] During a fire, it can decompose to generate
irritating and highly toxic gases, including carbon oxides, hydrogen chloride, and nitrogen
oxides.[1]
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Q2: What Personal Protective Equipment (PPE) is required when handling this chemical?
A2: A comprehensive set of PPE is mandatory to ensure safety:

e Hand Protection: Wear suitable chemical-resistant gloves.[1][5]

o Eye/Face Protection: Use chemical safety goggles and a face shield.[1][4]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

[3]

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate filter (e.g.,
type ABEK) if working outside a fume hood or if ventilation is inadequate.[3][4][5] Always
handle the compound in a well-ventilated fume hood.[5]

Q3: I've spilled a small amount of 4-Morpholinecarbonyl chloride on my lab bench. What is
the correct cleanup procedure?

A3: For small spills, follow these steps immediately:

o Ensure Safety: Wear the appropriate PPE, including respiratory protection.[1]
e Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent the spill from spreading or entering drains.[1]

o Absorb: Cover the spill with an inert, non-combustible absorbent material like vermiculite or
sand.[1] Do NOT use water.[3]

o Collect: Carefully sweep or vacuum the absorbed material into a suitable, labeled container
for hazardous waste disposal.[1]

o Decontaminate: Clean the spill area thoroughly.
» Dispose: Dispose of the waste according to local, state, and federal regulations.[1]

Q4: What should | do in case of accidental skin or eye contact?
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A4: Act immediately, as this chemical causes severe irritation.

« Skin Contact: Immediately remove any contaminated clothing.[1] Flush the affected skin with
running water for at least 15 minutes.[1] Seek immediate medical attention.[1]

o Eye Contact: Immediately flush the eyes with plenty of running water for at least 15 minutes,
making sure to lift the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do so.[1] Seek immediate medical attention.[1]

Q5: How should 4-Morpholinecarbonyl chloride be stored properly?

A5: Proper storage is critical to maintain chemical stability and safety.

Temperature: Store in a cool, dry place, under an inert atmosphere at 2-8°C.[3][6][7]

Container: Keep the container tightly closed and store in a corrosive-resistant container.[1]

Security: The storage area should be locked up and accessible only to authorized personnel.

[1]

Ventilation: Store in a well-ventilated area.[8]

Data Presentation

Table 1: Physical and Chemical Properties
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Property Value Source(s)
CAS Number 15159-40-7 [1][5]
Molecular Formula CsHsCINO:2 [1][2]
Molecular Weight 149.58 g/mol [1]
Appearance C.:Ieér colorless to light yellow (1176}

liquid
Boiling Point 137-138 °C / 33 mmHg [11[3]1[9]
Density 1.282 g/mL at 25 °C [11[3119]
Flash Point 113 °C (235.4 °F) - closed cup [1]

Refractive Index

n20/D 1.498

[1]

Table 2: Hazard Identification and GHS Classification

Precautionary

Hazard GHS Classification Source(s)
Statement(s)
_ P264, P280,
Skin Category 2 (H315:
o o P302+P352, [1]12]
Corrosion/Irritation Causes skin irritation)
P332+P313
) Category 2A (H319: P280,
Serious Eye )
o Causes serious eye P305+P351+P338, [1112]
Damage/Irritation L
irritation) P337+P313

Carcinogenicity

Category 2 (H351:
Suspected of causing

cancer)

P201, P202, P280,

[11[2]
P308+P313, P405

Reactivity with Water

EUHO14: Reacts

violently with water

S30: Never add water 3]
to this product

Corrosive to Metals

Category 1 (H290:
May be corrosive to

metals)

P234, P390, P406
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Experimental Protocols
Protocol: Emergency Response for Inhalation Exposure

This protocol outlines the immediate steps to be taken if a researcher inhales fumes from 4-
Morpholinecarbonyl chloride.

Evacuate the Area: Immediately move the affected person from the contaminated area to
fresh air.

o Alert Personnel: Notify a supervisor and any nearby colleagues about the incident.
o Seek Medical Aid: Call for emergency medical assistance immediately.[1]

o Monitor Breathing: If the person is not breathing, trained personnel should begin artificial
respiration.[1] Avoid mouth-to-mouth resuscitation.[10]

o Administer Oxygen: If breathing is difficult, administer oxygen if you are trained to do so.[1]

» Provide Information: When medical personnel arrive, provide them with the Safety Data
Sheet (SDS) for 4-Morpholinecarbonyl chloride.[1]

o Secure the Area: Prevent others from entering the contaminated area until it has been
cleared and deemed safe.

Visualizations
Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-
Morpholinecarbonyl chloride from preparation to disposal.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b047336?utm_src=pdf-body
https://www.benchchem.com/product/b047336?utm_src=pdf-body
https://aksci.com/sds/Y0220_SDS.pdf
https://aksci.com/sds/Y0220_SDS.pdf
https://www.chemicalbook.com/msds/morpholine-4-4-carbonylbis.pdf
https://aksci.com/sds/Y0220_SDS.pdf
https://www.benchchem.com/product/b047336?utm_src=pdf-body
https://aksci.com/sds/Y0220_SDS.pdf
https://www.benchchem.com/product/b047336?utm_src=pdf-body
https://www.benchchem.com/product/b047336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Preparation
(Review SDS, Wear Full PPE)

Begin Experiment
A

Handling
(Use Fume Hood, Avoid Water)

Store Unused Reagent

Storage
(2-8°C, Inert Atmosphere, Locked)

Yes ispose of Waste
\ Emergency Response
Spill Cleanup Protocol First Aid Protocol
(Absorb with Inert Material) (Flush, Seek Medical Aid)

\%ise of Cleanup Materials

Waste Disposal
(Approved Hazardous Waste)

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for 4-Morpholinecarbonyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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